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Abstract
S-(1,2-dichlorovinyl)-L-cysteine (DCVC) is a highly toxic metabolite of the common

environmental contaminant trichloroethylene (TCE).[1] Formed through the glutathione

conjugation pathway, DCVC is a potent nephrotoxin, with the kidneys being its primary target.

[1] Its toxicity is multifaceted, involving bioactivation to reactive intermediates, induction of

oxidative stress, mitochondrial dysfunction, and the triggering of apoptotic and necrotic cell

death pathways. This technical guide provides a comprehensive overview of the chemical

properties, metabolic pathways, mechanisms of toxicity, and analytical methodologies related

to DCVC, intended to serve as a resource for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
DCVC is a cysteine S-conjugate of dichloroethene.[2] Its chemical and physical properties are

summarized in the table below.
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Property Value Reference

Formal Name
S-(1,2-dichloroethenyl)-L-

cysteine, monohydrochloride
[2]

Synonyms

S-(1,2-dichlorovinyl)-L-

Cysteine, S-(trans-1,2-

dichlorovinyl)-L-Cysteine,

DCVC

[2]

Molecular Formula C₅H₇Cl₂NO₂S • HCl [2]

Molecular Weight 216.08 g/mol [3]

CAS Number 13419-46-0 [4]

Appearance Solid [2]

Solubility
Soluble in DMSO, Methanol,

and Water
[2]

InChI

InChI=1S/C5H7Cl2NO2S.ClH/

c6-1-4(7)11-2-

3(8)5(9)10;/h1,3H,2,8H2,

(H,9,10);1H/b4-1-;/t3-;/m0./s1

[2]

SMILES
Cl/C=C(Cl)\SC--INVALID-

LINK--C(O)=O.Cl
[2]

Metabolism and Bioactivation of DCVC
The toxicity of DCVC is intrinsically linked to its metabolic activation into reactive species. The

primary routes of DCVC metabolism are bioactivation by cysteine S-conjugate β-lyases and

oxidation by flavin-containing monooxygenases (FMOs).

Cysteine S-conjugate β-lyase Pathway
Cysteine S-conjugate β-lyases, pyridoxal 5'-phosphate-dependent enzymes, catalyze the

bioactivation of DCVC.[5][6] This enzymatic reaction leads to the formation of pyruvate,

ammonia, and an unstable sulfur-containing fragment, 1,2-dichloroethylenethiol.[7] This
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intermediate can then lose a molecule of HCl to form the highly reactive chlorothioketene,

which can acylate cellular nucleophiles, leading to cellular damage.[7]

DCVC Bioactivation by Cysteine S-conjugate β-lyase
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DCVC Bioactivation by β-lyase.

Flavin-Containing Monooxygenase (FMO) Pathway
An alternative bioactivation pathway involves the oxidation of DCVC by FMO3 in the liver to

form S-(1,2-dichlorovinyl)-L-cysteine sulfoxide (DCVCS).[8] DCVCS is a reactive electrophile

that can modify cellular molecules and contribute to nephrotoxicity.[8] The toxicity of DCVCS

and its N-acetylated form (NA-DCVCS) can differ from that of DCVC, affecting different

segments of the renal proximal tubules.[8]
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DCVC Bioactivation by FMO3
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DCVC Oxidation by FMO3.

N-Acetylation and Deacetylation
DCVC can be acetylated by N-acetyltransferases to form N-acetyl-S-(1,2-dichlorovinyl)-L-

cysteine (N-acetyl-DCVC or NA-DCVC).[8] This is generally considered a detoxification step,

as N-acetyl-DCVC can be excreted in the urine.[8][9] However, N-acetyl-DCVC can be

deacetylated back to DCVC, and it can also be transported into renal cells via the organic

anion transport system, where it can then be deacetylated and exert toxicity.[10]

Mechanisms of DCVC-Induced Toxicity
The toxicity of DCVC is complex, involving multiple interconnected mechanisms that ultimately

lead to cell death, primarily in the renal proximal tubules.

Oxidative Stress and Mitochondrial Dysfunction
DCVC is known to induce oxidative stress by generating reactive oxygen species (ROS).[11]

This is linked to its ability to inhibit the glutathione redox cycle, impairing cellular antioxidant
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defenses.[12] DCVC also causes progressive mitochondrial dysfunction, leading to elevated

oxygen consumption, mitochondrial proton leak, and dissipation of the mitochondrial

membrane potential.[13]

Apoptosis and Necrosis
DCVC induces both apoptosis (programmed cell death) and necrosis in target cells.[14][15] It

can trigger both the intrinsic and extrinsic apoptosis pathways.[15] At lower concentrations and

earlier time points, apoptosis is the predominant form of cell death, while higher concentrations

and longer exposure times lead to necrosis.[14]

Signaling Pathway Modulation
DCVC exposure has been shown to modulate various cellular signaling pathways. For

instance, it can induce the expression of proto-oncogenes such as c-fos and c-myc in kidney

cells.[16] Additionally, DCVC can inhibit the release of pro-inflammatory cytokines like IL-1β, IL-

8, and TNF-α in response to pathogen stimulation, suggesting an immunomodulatory role.[4]

[17]
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Key Mechanisms of DCVC-Induced Nephrotoxicity
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General Experimental Workflow for In Vitro DCVC Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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